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Compound of Interest

Compound Name:
3-Bromo-N,N,N-trimethylpropan-1-

aminium bromide

CAS No.: 3779-42-8

Cat. No.: B1214243

Get Quote

An in-depth exploration of the synthesis, properties, and applications of (3-

Bromopropyl)trimethylammonium bromide for researchers, scientists, and drug development

professionals.

(3-Bromopropyl)trimethylammonium bromide, a quaternary ammonium salt, serves as a

versatile reagent in organic synthesis. Its bifunctional nature, possessing both a reactive

bromopropyl group and a charged trimethylammonium moiety, makes it a valuable building

block for the introduction of a cationic charge and a flexible three-carbon spacer into a variety

of molecular architectures. This technical guide provides a detailed overview of its discovery,

synthesis, physicochemical properties, and key applications, with a focus on its role in the

development of functionalized polymers and novel surfactants.

Historical Context and Discovery
While a singular, definitive "discovery" paper for (3-Bromopropyl)trimethylammonium bromide is

not readily identifiable in the historical literature, its synthesis is a logical extension of the well-

established chemistry of quaternary ammonium salts. The foundational work on these

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1214243#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


compounds dates back to the early 20th century, with significant advancements in their

synthesis and understanding of their properties occurring throughout the decades. The

straightforward synthesis of (3-Bromopropyl)trimethylammonium bromide involves the reaction

of 1,3-dibromopropane with trimethylamine, a classic example of the Menshutkin reaction,

which describes the alkylation of a tertiary amine with an alkyl halide.

The earliest comprehensive documentation of its synthesis and characterization appears in

various patents and chemical literature from the mid to late 20th century, often in the context of

creating new polymers or surfactants. For instance, a 1984 article in the Journal of the

Chemical Society, Perkin Transactions 2 and a later patent (US9452425) describe synthetic

routes to this compound, highlighting its utility as a chemical intermediate.

Physicochemical Properties
(3-Bromopropyl)trimethylammonium bromide is typically a white to off-white crystalline solid. Its

key physicochemical properties are summarized in the table below, compiled from various

chemical suppliers and databases.
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Property Value Reference

CAS Number 3779-42-8 [1]

Molecular Formula C₆H₁₅Br₂N [2]

Molecular Weight 261.00 g/mol [2]

Melting Point 210 °C (decomposes) [1]

Appearance
White to light yellow or light

orange powder/crystal
[2]

Purity >96.0% to >98% [2]

Solubility
Slightly soluble in DMSO and

methanol.
[3]

IUPAC Name

3-

bromopropyl(trimethyl)azanium

;bromide

[3]

InChI Key
NNZGNZHUGJAKKT-

UHFFFAOYSA-M

SMILES
C--INVALID-LINK--(C)CCCBr.

[Br-]

Synthesis of (3-Bromopropyl)trimethylammonium
bromide
The primary method for synthesizing (3-Bromopropyl)trimethylammonium bromide is through

the nucleophilic substitution reaction between 1,3-dibromopropane and trimethylamine.
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Synthesis of (3-Bromopropyl)trimethylammonium bromide.

Experimental Protocol: Synthesis from 1,3-
Dibromopropane and Trimethylamine
The following is a representative experimental protocol adapted from established chemical

synthesis principles.

Materials:

1,3-Dibromopropane

Trimethylamine (gas or solution in a suitable solvent like ethanol)

A suitable solvent (e.g., acetonitrile, ethanol, or acetone)

Round-bottom flask

Condenser

Stirring apparatus

Heating mantle or oil bath

Procedure:

In a round-bottom flask equipped with a condenser and a magnetic stirrer, dissolve 1,3-

dibromopropane in a suitable solvent.
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Cool the solution in an ice bath.

Slowly bubble trimethylamine gas through the solution or add a solution of trimethylamine

dropwise with vigorous stirring. An excess of trimethylamine is typically used to drive the

reaction to completion and minimize the formation of byproducts.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux for several hours. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Upon completion of the reaction, cool the mixture to room temperature. The product, being a

salt, will often precipitate out of the solution.

Collect the solid product by filtration.

Wash the collected solid with a cold, non-polar solvent (e.g., diethyl ether) to remove any

unreacted 1,3-dibromopropane.

Dry the product under vacuum to yield (3-Bromopropyl)trimethylammonium bromide.

Characterization:

The identity and purity of the synthesized compound can be confirmed using standard

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-

Transform Infrared (FTIR) spectroscopy, and melting point determination.

Key Applications
The utility of (3-Bromopropyl)trimethylammonium bromide stems from its ability to act as a

versatile alkylating agent to introduce a quaternary ammonium group. This has been widely

exploited in polymer chemistry and surfactant synthesis.

Functionalization of Polymers
A significant application of (3-Bromopropyl)trimethylammonium bromide is in the post-

polymerization modification of polymers. Polymers containing nucleophilic functional groups

(e.g., amines, hydroxyls, or carboxylates) can be reacted with this reagent to introduce pendant
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quaternary ammonium chains. This modification imparts cationic properties to the polymer,

which can be beneficial for applications such as:

Anion exchange membranes: The positively charged groups facilitate the transport of anions.

Gene delivery vectors: The cationic polymer can form complexes with negatively charged

DNA or RNA, aiding in their delivery into cells.

Antimicrobial surfaces: Quaternary ammonium groups are known for their antimicrobial

activity.
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Nucleophilic Substitution
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(3-Bromopropyl)trimethylammonium
bromide
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Workflow for Polymer Functionalization.

Synthesis of Novel Surfactants
(3-Bromopropyl)trimethylammonium bromide is also a key precursor in the synthesis of novel

surfactants, particularly bolaamphiphiles and gemini surfactants. By reacting it with long-chain
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amines or other hydrophobic moieties, surfactants with unique architectures and properties can

be created. For example, reaction with a long-chain alkyldimethylamine results in a dicationic

(gemini) surfactant. These specialized surfactants can exhibit superior surface activity and self-

assembly behavior compared to conventional single-chain surfactants.

Experimental Protocol: Synthesis of a Divalent
Surfactant
The following is a representative protocol for the synthesis of a divalent (gemini) surfactant,

N,N'-(propane-1,3-diyl)bis(N,N-dimethyl-N-hexadecylammonium) dibromide, using (3-

Bromopropyl)trimethylammonium bromide as an intermediate building block (though the direct

reaction with a long-chain tertiary amine is also possible). A more common approach is the

direct reaction of 1,3-dibromopropane with a long-chain tertiary amine. However, for illustrative

purposes of using a pre-quaternized building block, a hypothetical two-step synthesis is

outlined. A more direct and common synthesis involves reacting a long-chain tertiary amine

with 1,3-dibromopropane.

Materials:

Hexadecyldimethylamine

(3-Bromopropyl)trimethylammonium bromide

A polar aprotic solvent (e.g., N,N-dimethylformamide (DMF) or acetonitrile)

Round-bottom flask

Condenser

Stirring apparatus

Heating mantle or oil bath

Procedure:

In a round-bottom flask, dissolve hexadecyldimethylamine in the chosen solvent.
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Add an equimolar amount of (3-Bromopropyl)trimethylammonium bromide to the solution.

Heat the reaction mixture with stirring at an elevated temperature (e.g., 80-100 °C) for

several hours to overnight.

Monitor the reaction progress by TLC.

After the reaction is complete, cool the mixture to room temperature.

The product may precipitate upon cooling or can be precipitated by the addition of a non-

polar solvent like diethyl ether.

Collect the solid product by filtration and wash with a non-polar solvent.

Dry the product under vacuum.

Conclusion
(3-Bromopropyl)trimethylammonium bromide is a valuable and versatile chemical intermediate

with significant applications in materials science and colloid chemistry. Its straightforward

synthesis and bifunctional nature allow for the efficient introduction of quaternary ammonium

moieties into a wide range of molecules. The continued exploration of new polymers and

surfactants will undoubtedly ensure that (3-Bromopropyl)trimethylammonium bromide remains

a relevant and important building block for researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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